molecular formula C6H14NO5P B8295039 Caprolactam Dihydrogen Phosphate CAS No. 19411-98-4

Caprolactam Dihydrogen Phosphate

Cat. No.: B8295039
CAS No.: 19411-98-4
M. Wt: 211.15 g/mol
InChI Key: AACGGHWZDKJPKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Caprolactam Dihydrogen Phosphate is a useful research compound. Its molecular formula is C6H14NO5P and its molecular weight is 211.15 g/mol. The purity is usually 95%.
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Properties

CAS No.

19411-98-4

Molecular Formula

C6H14NO5P

Molecular Weight

211.15 g/mol

IUPAC Name

azepan-2-one;phosphoric acid

InChI

InChI=1S/C6H11NO.H3O4P/c8-6-4-2-1-3-5-7-6;1-5(2,3)4/h1-5H2,(H,7,8);(H3,1,2,3,4)

InChI Key

AACGGHWZDKJPKD-UHFFFAOYSA-N

Canonical SMILES

C1CCC(=O)NCC1.OP(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 100 ml flask containing 11.32 g of caprolactam (0.1 mol), 30 ml water was added and stirred for dissolution. 11.53 g of 85% phosphoric acid (0.1 mol) was added dropwise into the flask over 30 min at room temperature. Then the reaction was stirred for another 12 hours. Desired product was formed after water was removed under reduced pressure and dried at 110° C. under 1–5 mmHg for 1 hour. The white, moisture- and water-stable solid of caprolactam dihydrogen phosphate was obtained with a yield of 98.6% and a melting point of 61–64° C. No glass transition temperature was observed.
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
11.32 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
11.53 g
Type
reactant
Reaction Step Three

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